Cas no 16071-25-3 (Benzenemethanol, 2-chloro-α-phenyl-, (αS)-)

• Product Name: Benzenemethanol, 2-chloro-α-phenyl-, (αS)-
• CAS No: 16071-25-3
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• CID: 4507482
• PubChem ID: 11615465
• Update Time: 2025-04-24

Benzenemethanol, 2-chloro-α-phenyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-chloro-α-phenyl-, (αS)-
• (2S)-2-chlorobenzhydrol
• BENZENEMETHANOL, 2-CHLORO-.ALPHA.-PHENYL-, (.ALPHA.S)-
• 2-Chlorobenzhydrol, (2S)-
• (-)-2-Chlorobenzhydrol
• (.ALPHA.S)-2-CHLORO-.ALPHA.-PHENYLBENZENEMETHANOL
• (alphaS)-2-Chloro-alpha-phenylbenzenemethanol
• 16071-25-3
• Q27258227
• 3Z214B5BTT
• UNII-3Z214B5BTT
• (-)-(2-Chlorophenyl)phenylmethanol
• 2-Chlorobenzhydrol, (-)-
• Benzenemethanol, 2-chloro-alpha-phenyl-, (alphaS)-

• Inchi： 1S/C13H11ClO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13,15H/t13-/m0/s1
• InChI Key： JGDRELLAZGINQM-ZDUSSCGKSA-N
• SMILES： ClC1C=CC=CC=1[C@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų